Cas no 2498-27-3 (3-Hydroxyphenyltrimethylammonium Iodide)

• Product Name: 3-Hydroxyphenyltrimethylammonium Iodide
• CAS No: 2498-27-3
• MF: C₉H₁₄INO
• MW: 279.11803483963
• CID: 252526
• PubChem ID: 17250
• Update Time: 2025-06-11

3-Hydroxyphenyltrimethylammonium Iodide Chemical and Physical Properties

Names and Identifiers

• Benzenaminium,3-hydroxy-N,N,N-trimethyl-, iodide (1:1)
• 3-Hydroxyphenyltrimethylammonium Iodide
• (3-hydroxyphenyl)-trimethylazanium,iodide
• (3-hydroxyphenyl)trimethylammonium iodide
• (m-Hydroxyphenyl)trimethylammonium iodide
• <m-Hydroxy-phenyl>-trimethylammoniumiodid
• 3-(Trimethylammonio)phenol iodide
• 3-Hydroxy-N,N,N-trimethylbenzenaminium iodide
• 3-hydroxy-tri-N-methyl-anilinium,iodide
• 3-Hydroxy-tri-N-methyl-anilinium,Jodid
• 3-Oxyphenyl
• AMMONIUM,(m-HYDROXYPHENYL)TRIMETHYL-,IODIDE
• HO-(C6H4)-3-NMe3+I
• m-(Dimethylamino)phenol methiodide
• m-Hydroxy-N,N,N-trimethylaniliniumiodid
• TMPH
• 3-hydroxy-N,N,N-trimethylanilinium iodide
• TRIMETHYL(3-HYDROXYPHENYL)AMMONIUMIODIDE
• (3-hydroxyphenyl)-trimethylazanium;iodide
• 3-Oxyphenyl trimethylammonium iodide
• AMMONIUM, (m-HYDROXYPHENYL)TRIMETHYL-, IODIDE
• CHEMBL37773
• 2498-27-3
• starbld0014264
• m-hydroxyphenyltrimethylammonium iodide
• Benzenaminium, 3-hydroxy-N,N,N-trimethyl-, iodide
• KNPHMCQIKGHPRU-UHFFFAOYSA-N

• Inchi： 1S/C9H13NO.HI/c1-10(2,3)8-5-4-6-9(11)7-8;/h4-7H,1-3H3;1H
• InChI Key： KNPHMCQIKGHPRU-UHFFFAOYSA-N
• SMILES： [I-].OC1=CC=CC(=C1)[N+](C)(C)C

Computed Properties

• Exact Mass: 279.01200
• Monoisotopic Mass: 279.01201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 23.06000
• LogP: 3.02530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-Hydroxyphenyltrimethylammonium Iodide

Introduction to 3-Hydroxyphenyltrimethylammonium Iodide (CAS No. 2498-27-3) in Modern Chemical and Pharmaceutical Applications

3-Hydroxyphenyltrimethylammonium Iodide, with the chemical formula C₁₀H₁₄NOI, is a quaternary ammonium salt that has garnered significant attention in the fields of medicinal chemistry, materials science, and biotechnology. This compound, identified by its CAS number 2498-27-3, exhibits unique structural and functional properties that make it a valuable reagent in various synthetic and analytical applications. The presence of both a hydroxyl group and a trimethylammonium moiety endows it with distinctive solubility characteristics and reactivity, which are leveraged in cutting-edge research.

The 3-Hydroxyphenyltrimethylammonium Iodide molecule serves as an excellent model for studying the influence of substituent effects on molecular interactions. Its aromatic ring, functionalized with a hydroxyl group, allows for hydrogen bonding and π-stacking interactions, which are critical in drug design and material science. Furthermore, the trimethylammonium cation enhances its solubility in polar solvents, making it a versatile intermediate in organic synthesis. This compound has been increasingly utilized in the development of novel polymers, surfactants, and catalysts due to its ability to form stable ionic complexes.

In recent years, 3-Hydroxyphenyltrimethylammonium Iodide has found applications in the pharmaceutical industry as a precursor for more complex molecules. Its structural framework is conducive to further functionalization, enabling the synthesis of bioactive compounds with potential therapeutic applications. For instance, researchers have explored its use in generating Schiff bases and other heterocyclic derivatives that exhibit antimicrobial and anti-inflammatory properties. The hydroxyl group provides a site for further derivatization, while the positively charged nitrogen atom facilitates interactions with biological targets.

The compound’s stability under various conditions makes it an attractive candidate for industrial processes. It remains robust in both aqueous and organic environments, allowing for its use in diverse reaction conditions without significant degradation. This stability is particularly advantageous in large-scale synthesis where consistency and yield are paramount. Additionally, its iodine content opens up possibilities for applications in cross-coupling reactions, such as Suzuki-Miyaura couplings, where it can serve as a ligand or intermediate.

Recent studies have also highlighted the role of 3-Hydroxyphenyltrimethylammonium Iodide in nanotechnology and advanced material design. Its ability to self-assemble into ordered structures has been exploited to create nanostructured films and surfaces with tailored properties. These materials have potential uses in sensors, coatings, and even as components in electronic devices. The compound’s ionic nature allows it to interact strongly with surfaces, promoting adhesion and creating stable layers that can be functionalized further.

The pharmaceutical industry has been particularly interested in exploring the pharmacological potential of derivatives of 3-Hydroxyphenyltrimethylammonium Iodide. By modifying its structure through further chemical transformations, researchers aim to develop compounds that can modulate biological pathways involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The hydroxyl group provides a versatile handle for introducing additional functionalities that can enhance binding affinity or metabolic stability.

From an analytical chemistry perspective, 3-Hydroxyphenyltrimethylammonium Iodide serves as an effective reagent in chromatographic separations and mass spectrometry-based assays. Its well-defined molecular weight and ionic characteristics make it suitable for use as an internal standard or marker compound. Furthermore, its fluorescence properties can be harnessed in high-throughput screening assays to identify novel bioactive molecules.

The environmental impact of using 3-Hydroxyphenyltrimethylammonium Iodide has also been examined in recent research. Studies have focused on its biodegradability and potential effects on aquatic ecosystems. Preliminary findings suggest that while it is relatively stable under normal conditions, it can be metabolized by certain microorganisms under specific environmental stressors. This information is crucial for developing sustainable synthetic routes that minimize ecological impact.

In conclusion,3-Hydroxyphenyltrimethylammonium Iodide (CAS No. 2498-27-3) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features enable its use as a building block for complex molecules, a reagent in synthetic chemistry, and a material component in advanced technologies. As research continues to uncover new possibilities for this compound,3-Hydroxyphenyltrimethylammonium Iodide is poised to remain at the forefront of innovation in chemical science.